![molecular formula C19H23ClN2O3S B296992 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide](/img/structure/B296992.png)
2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide
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Overview
Description
2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, it has been shown to inhibit the activity of histone deacetylases, leading to the activation of tumor suppressor genes and the induction of apoptosis. In neurodegenerative diseases, it has been suggested to act as a neuroprotective agent by inhibiting the activity of certain enzymes involved in oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, it has been shown to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. In neurodegenerative diseases, it has been suggested to have neuroprotective effects by reducing oxidative stress, inflammation, and neuronal apoptosis. In pharmacology, it has been shown to have analgesic and anti-inflammatory effects by inhibiting the activity of certain enzymes involved in pain and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments include its potential as a selective and potent inhibitor of certain enzymes and signaling pathways, its ability to induce apoptosis in cancer cells, and its neuroprotective effects. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide. One direction is to further investigate its potential as a cancer therapy, particularly in combination with other drugs or therapies. Another direction is to study its potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential applications in other fields, such as pharmacology and biotechnology.
Conclusion
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent and its applications in various fields.
Synthesis Methods
The synthesis of 2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide involves the reaction of 4-chloro-2-methyl(methylsulfonyl)aniline with 2-ethyl-6-methylaniline in the presence of acetic anhydride and a catalyst. The resulting product is then treated with acetic acid to obtain the final compound.
Scientific Research Applications
2-[4-chloro-2-methyl(methylsulfonyl)anilino]-N-(2-ethyl-6-methylphenyl)acetamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and pharmacology. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In neuroscience, it has been studied for its potential neuroprotective effects and in the treatment of neurodegenerative diseases. In pharmacology, it has been investigated for its potential as an analgesic and anti-inflammatory agent.
Properties
Molecular Formula |
C19H23ClN2O3S |
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Molecular Weight |
394.9 g/mol |
IUPAC Name |
2-(4-chloro-2-methyl-N-methylsulfonylanilino)-N-(2-ethyl-6-methylphenyl)acetamide |
InChI |
InChI=1S/C19H23ClN2O3S/c1-5-15-8-6-7-13(2)19(15)21-18(23)12-22(26(4,24)25)17-10-9-16(20)11-14(17)3/h6-11H,5,12H2,1-4H3,(H,21,23) |
InChI Key |
BWHUMNIPECVXKA-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC(=C1NC(=O)CN(C2=C(C=C(C=C2)Cl)C)S(=O)(=O)C)C |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN(C2=C(C=C(C=C2)Cl)C)S(=O)(=O)C)C |
Origin of Product |
United States |
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